Cas no 6515-13-5 (2-(prop-1-en-2-yl)pyridine)

• Product Name: 2-(prop-1-en-2-yl)pyridine
• CAS No: 6515-13-5
• MF: C₈H₉N
• MW: 119.163761854172
• MDL: MFCD18384263
• CID: 516106
• PubChem ID: 81007
• Update Time: 2025-05-23

2-(prop-1-en-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylethenyl)-Pyridine
• 2-Isopropenylpyridine
• 4-(dimethylamino)-3-methyl-1,2-diphenylbutan-2-ol
• Pyridine,2-(1-methylethenyl)-
• 1,2-Diphenyl-3-methyl-4-dimethylamino-2-butanol
• 2-(1-methylethenyl)pyridine
• 2-(1-methyl-vinyl)pyridine
• 2-(prop-1-en-2-yl)pyridine
• 2-Isopropenyl-pyridin
• 2-isopropenyl-pyridine
• Chirald
• Pyridine, (1-methylethenyl)-
• NS00046652
• CS-0059949
• F1967-3030
• Pyridine, 2-(1-methylethenyl)-2-(prop-1-en-2-yl)pyridine
• AS-57578
• 2-prop-1-en-2-ylpyridine
• 6515-13-5
• DTXSID20983720
• EN300-195545
• W17791
• SY225338
• EINECS 229-404-7
• 2-(1-Propen-2-yl)pyridine
• SCHEMBL177744
• MFCD18384263
• DB-202004
• AKOS013991702

• MDL： MFCD18384263
• Inchi： 1S/C8H9N/c1-7(2)8-5-3-4-6-9-8/h3-6H,1H2,2H3
• InChI Key： MJKIORXNEJFOPX-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C(=C)C

Computed Properties

• Exact Mass: 283.19400
• Monoisotopic Mass: 119.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 23.47000
• LogP: 3.31460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(prop-1-en-2-yl)pyridine

Introduction to 2-(prop-1-en-2-yl)pyridine (CAS No: 6515-13-5)

2-(prop-1-en-2-yl)pyridine is a heterocyclic organic compound with the CAS registry number 6515-13-5. This compound belongs to the pyridine family, which is a six-membered aromatic ring containing one nitrogen atom. The presence of the propenyl group (propene substituent) at the 2-position of the pyridine ring introduces unique chemical properties and reactivity, making it an interesting molecule for various applications in organic synthesis and materials science.

The molecular formula of 2-(prop-1-en-2-yl)pyridine is C8H9N, and its molecular weight is approximately 117.17 g/mol. The compound is characterized by its conjugated π-system, which contributes to its stability and electronic properties. The propenyl group attached to the pyridine ring introduces additional unsaturation, enhancing the molecule's ability to participate in various chemical reactions, such as cycloadditions, electrophilic substitutions, and nucleophilic attacks.

Recent studies have focused on the potential of 2-(prop-1-en-2-yl)pyridine as a building block in organic synthesis. Researchers have explored its use in constructing complex heterocyclic frameworks, which are essential in drug discovery and agrochemical development. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated how this compound can serve as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties.

In terms of physical properties, 2-(prop-1-en-2-yl)pyridine is typically a crystalline solid with a melting point of around 84°C and a boiling point of approximately 140°C under vacuum. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based reactions. The compound is also relatively stable under normal conditions but may undergo degradation under harsh acidic or basic conditions.

The synthesis of 2-(propenyl)pyridine derivatives has been optimized in recent years to improve yield and purity. A notable advancement involves the use of catalytic cross-coupling reactions, such as the Suzuki-Miyaura reaction, to introduce functional groups onto the pyridine ring. These methods not only enhance the versatility of the molecule but also pave the way for its application in advanced materials like conductive polymers and organic semiconductors.

From an environmental perspective, understanding the fate and toxicity of CAS No: 6515-13-5 is crucial for its safe handling and disposal. Studies conducted by environmental chemists have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. However, further research is needed to assess its long-term impact on aquatic ecosystems.

In conclusion, 2-(propenyl)pyridine (CAS No: 6515-13-5) stands out as a versatile molecule with significant potential in both academic research and industrial applications. Its unique chemical properties, coupled with recent advancements in synthetic methodologies, position it as a key player in the development of novel compounds with diverse functionalities.